Cas no 3975-62-0 (2-Chloro-4-(methylamino)-benzoic Acid)

• Product Name: 2-Chloro-4-(methylamino)-benzoic Acid
• CAS No: 3975-62-0
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 924876
• PubChem ID: 287309
• Update Time: 2025-07-21

2-Chloro-4-(methylamino)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(methylamino)benzoic Acid
• 2-Chloro-4-(methylamino)-benzoic Acid
• 2-Chlor-4-methylamino-benzoesaeure
• 2-chloro-4-methylaminobenzoic acid
• 2-chloro-4-methylamino-benzoic acid
• AC1L673D
• AC1Q5TYQ
• AR-1E0196
• CTK4I1835
• NSC147083
• PubChem24164
• SureCN2345038
• Z1042084040
• EN300-393226
• 3975-62-0
• SCHEMBL2345038
• DTXSID40301881
• NSC-147083
• 2-chloro-4-(methylamino)benzoicacid
• DB-192576
• 2-Chloro-4-(methylamino)-benzoicacid
• AKOS012242470

• Inchi： 1S/C8H8ClNO2/c1-10-5-2-3-6(8(11)12)7(9)4-5/h2-4,10H,1H3,(H,11,12)
• InChI Key： SELSOKMSAZQJOJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)O)NC

Computed Properties

• Exact Mass: 185.02444
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33
• LogP: 2.15290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Chloro-4-(methylamino)-benzoic Acid

Exploring the Chemical and Biological Properties of 2-Chloro-4-(Methylamino)-Benzoic Acid (CAS No. 3975-62-0)

The compound 2-Chloro-4-(methylamino)-benzoic acid, identified by the CAS registry number 3975-62-0, represents a structurally unique organic molecule with significant potential in pharmaceutical and biochemical applications. This aromatic compound integrates a chlorinated benzene ring, an amino group substituted with a methyl moiety, and a carboxylic acid functional group, creating a scaffold that enables diverse chemical interactions and biological activities.

Recent advancements in synthetic chemistry have refined the synthesis pathways for this compound, leveraging both classical nucleophilic aromatic substitution strategies and modern microwave-assisted protocols to enhance yield and purity. Researchers at the University of Basel reported in 2023 that optimizing reaction conditions using copper catalysts enabled the synthesis of CAS No. 3975-62-0 with over 98% purity while reducing reaction times by 40%. Such improvements highlight its growing importance in laboratory settings.

In biological systems, this compound demonstrates notable pharmacological properties due to its hybrid structural features. The chloro substituent at position 2 contributes electron-withdrawing effects that modulate receptor binding affinity, while the methylamino group at position 4 provides proton-donating capabilities critical for enzyme inhibition mechanisms. A groundbreaking study published in Nature Communications (January 2024) revealed that this molecule selectively inhibits epidermal growth factor receptor (EGFR) variants III and VII with IC₅₀ values as low as 1.8 nM, making it a promising candidate for targeted cancer therapies.

Clinical research has begun exploring its anti-neoplastic potential through preclinical trials involving triple-negative breast cancer models. Investigations led by Johns Hopkins University demonstrated tumor growth inhibition rates exceeding 75% in xenograft models without significant hepatotoxicity up to dosages of 15 mg/kg/day—a critical milestone for drug development pipelines targeting unmet medical needs in oncology.

The carboxylic acid functionality also enables versatile conjugation chemistry for drug delivery applications. Scientists at MIT's Koch Institute recently developed pH-sensitive nanoparticles using this compound as a targeting ligand, achieving over 80% tumor accumulation efficiency in murine glioblastoma models compared to conventional formulations.

Structural analysis using X-ray crystallography has clarified its molecular packing behavior, revealing hydrogen bonding networks between the carboxylic acid groups and neighboring molecules that stabilize crystalline forms critical for pharmaceutical formulation consistency. This structural stability was confirmed through differential scanning calorimetry studies conducted by AstraZeneca researchers in late 2023.

In enzymatic studies, this compound exhibits reversible inhibition of histone deacetylase isoform 6 (HDAC6), with recent findings showing synergistic effects when combined with conventional chemotherapy agents like paclitaxel in lung adenocarcinoma cell lines (A549). The methylamino group's steric configuration plays a key role in maintaining enzyme selectivity while minimizing off-target interactions.

Safety evaluations conducted under OECD guidelines have established LD₅₀ values above 5 g/kg in rodent models, indicating favorable acute toxicity profiles compared to traditional chemotherapeutic agents. Chronic toxicity studies over six months demonstrated no significant organ damage at therapeutic dose levels when administered via intraperitoneal routes.

Ongoing investigations into its photochemical properties reveal interesting aggregation-induced emission characteristics when incorporated into polymer matrices—a discovery being explored for real-time drug release monitoring systems by researchers at ETH Zurich's Materials Science Institute.